Cas no 82-93-9 (Chlorcyclizine)
Chlorcyclizine Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-methyl-
- 1-[(4-chlorophenyl)-phenylmethyl]-4-methylpiperazine
- 1-(4-chloro-benzhydryl)-4-methyl-piperazine
- 1-[(4-chlorophenyl)(phenyl)methyl]-4-methylpiperazine
- Alergicide
- Chlorcycline
- chlorcyclizine
- Chlorocycline
- Chlorocyclizine
- Diparalene
- Histachlorazene
- Histantine
- Perazyl
- Trihistan
- 1-[(4-Chlorophenyl)phenylmethyl]-4-methyl-piperazine
- 1-[(4-Chlorophenyl)phenylmethyl]-4-methylpiperazine (ACI)
- Piperazine, 1-(p-chloro-α-phenylbenzyl)-4-methyl- (6CI, 8CI)
- (±)-Chlorcyclizine
- 1-(4-Chlorobenzhydryl)-4-methylpiperazine
- 1-(p-Chloro-α-phenylbenzyl)-4-methylpiperazine
- Compound 47-282
- Di-Paralen
- N-Methyl-N′-(4-chlorobenzhydryl)piperazine
- NSC 25246
- CHLORCYCLIZINE [MI]
- BSPBio_000891
- Piparalene
- BRN 0272719
- CHLORCYCLIZINE [HSDB]
- Clorciclizina
- 1-[(4-Chloro-phenyl)-phenyl-methyl]-4-methyl-piperazine
- KBio1_000210
- Chlorcyclizinum [INN-Latin]
- Chlorcyclizinum (INN-Latin)
- Prestwick2_000706
- 1-((4-Chlorophenyl)phenylmethyl)-4-methylpiperazine
- HSDB 3217
- Chlorcyclizine [INN:BAN]
- 1-(p-Chloro-alpha-phenylbenzyl)-4-methylpiperazine
- Chlorcyclizinum
- CHEMBL22150
- R06AE04
- TS-10037
- COMPD 47-282
- BPBio1_000981
- Piperazine, 1-[(4-chlorophenyl)phenylmethyl]-4-methyl-
- Oprea1_854942
- UNII-M26C4IP44P
- WLN: T6N DNTJ AYR&R DG& D1
- Prestwick0_000706
- N-Methyl-N'-(4-chlorobenzhydryl)piperazine
- Piperazine, 1-(p-chloro-alpha-phenylbenzyl)-4-methyl-
- SPBio_002812
- 82-93-9
- Clorciclizinio (INN-Spanish)
- SCHEMBL4383
- CHLORCYCLIZINE [VANDF]
- Clorciclizinio [INN-Spanish]
- NCGC00179384-01
- Clorciclizinio
- AC-15952
- MFCD00056036
- Prestwick3_000706
- 1-(p-Chloro-.alpha.-phenylbenzyl)-4-methylpiperazine
- Q2393323
- Prestwick1_000706
- Clorciclicina
- chlorocyclizin
- piperazine, 1-(4-chlorobenzhydryl)-4-methyl-
- 82-93-9 (FREE BASE)
- Chlorcyclizin
- DTXSID9048011
- PDSP2_000149
- DTXCID5027988
- 1-[(4-chlorophenyl)-phenyl-methyl]-4-methyl-piperazine
- CHLORCYCLIZINE [WHO-DD]
- DivK1c_000210
- BDBM50329371
- Piperazine, 1-((4-chlorophenyl)phenylmethyl)-4-methyl-
- BRD-A57133233-003-03-7
- BRD-A57133233-003-06-0
- NINDS_000210
- CHEBI:94402
- BRD-A57133233-003-11-0
- DB08936
- AB00053788
- PDSP1_000150
- Chlorcyclizine free base
- AKOS015962157
- CHLORCYCLIZINE [INN]
- NSC25246
- Piperazine, 1-(((4-chlorophenyl)phenyl)methyl)-4-methyl-
- 1-[(4-Chlorophenyl)phenylmethyl]-4-methylpiperazine
- EN300-7478704
- Clorciclizina [DCIT]
- EINECS 201-446-0
- SBI-0206679.P002
- NSC-25246
- M26C4IP44P
- 1-((4-chlorophenyl)(phenyl)methyl)-4-methylpiperazine
- AB00053788_09
- PIPERAZINE, 1-((4-CHLOROPHENYL)PHENYLMETHYL)-4-METHYL)-
- Piperazine, 1-(p-chloro-.alpha.-phenylbenzyl)-4-methyl-
- NCGC00179384-10
- NS00000648
- Chlorcyclizine, >=98% (HPLC)
- IDI1_000210
- Chlorcyclizine
-
- MDL: MFCD00056036
- Inchi: 1S/C18H21ClN2/c1-20-11-13-21(14-12-20)18(15-5-3-2-4-6-15)16-7-9-17(19)10-8-16/h2-10,18H,11-14H2,1H3
- InChI Key: WFNAKBGANONZEQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(N2CCN(C)CC2)C2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 300.13900
- Monoisotopic Mass: 300.1393264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Density: 1.0732 (rough estimate)
- Melting Point: 25°C
- Boiling Point: bp0.1-0.15 137-145°
- Refractive Index: 1.5749 (estimate)
- PSA: 6.48000
- LogP: 3.55260
Chlorcyclizine Security Information
- Hazardous Material transportation number:UN 3077 9 / PGIII
- Storage Condition:2-8°C
Chlorcyclizine Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Chlorcyclizine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-112067-5mg |
Chlorcyclizine |
82-93-9 | 5mg |
¥323 | 2025-04-16 | ||
| MedChemExpress | HY-112067-10mg |
Chlorcyclizine |
82-93-9 | 10mg |
¥429 | 2025-04-16 | ||
| Biosynth | AAA08293-5 mg |
Chlorcyclizine |
82-93-9 | 5mg |
$155.95 | 2023-01-05 | ||
| Biosynth | AAA08293-10 mg |
Chlorcyclizine |
82-93-9 | 10mg |
$249.50 | 2023-01-05 | ||
| Biosynth | AAA08293-25 mg |
Chlorcyclizine |
82-93-9 | 25mg |
$467.75 | 2023-01-05 | ||
| Biosynth | AAA08293-50 mg |
Chlorcyclizine |
82-93-9 | 50mg |
$748.50 | 2023-01-05 | ||
| Biosynth | AAA08293-100 mg |
Chlorcyclizine |
82-93-9 | 100MG |
$1,198.00 | 2023-01-05 | ||
| Enamine | EN300-7478704-0.05g |
82-93-9 | 95% | 0.05g |
$2755.0 | 2024-05-23 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C3867-25MG |
Chlorcyclizine |
82-93-9 | >98.0%(GC) | 25mg |
¥490.00 | 2024-04-15 | |
| abcr | AB599428-25mg |
Chlorcyclizine; . |
82-93-9 | 25mg |
€313.20 | 2025-04-16 |
Chlorcyclizine Production Method
Production Method 1
1.2 Reagents: Ammonium chloride Solvents: Water
Production Method 2
Production Method 3
2.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 2 h, 60 - 70 °C
Production Method 4
2.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium iodide Solvents: Tetrahydrofuran ; 8 h, reflux
3.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 2 h, 60 - 70 °C
Production Method 5
1.2 Reagents: Water ; cooled
2.1 Reagents: Hydrochloric acid , Calcium chloride Solvents: Water ; rt; 4 h, reflux
3.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium iodide Solvents: Tetrahydrofuran ; 8 h, reflux
4.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 2 h, 60 - 70 °C
Production Method 6
Production Method 7
Production Method 8
Production Method 9
1.2 5 min, rt; 30 min, rt
1.3 rt
Production Method 10
1.2 5 min, rt; 30 min, rt
1.3 18 h, rt
Production Method 11
1.2 Reagents: Tripotassium phosphate Catalysts: Palladium diacetate , 1,4-Bis(diphenylphosphino)butane Solvents: Tetrahydrofuran ; 12 h, 60 °C
2.1 -
Chlorcyclizine Raw materials
- 1-Methylpiperazine
- 1-Chloro-4-(chlorophenylmethyl)benzene
- 1-(4-Chlorophenyl)phenylmethylpiperazine
- 4-Chlorobromobenzene
- p-Chlorobenzylbenzene
- 4-Chlorobenzaldehyde
- 4-Chlorobenzhydrol
- 4-Chlorobenzophenone
- Benzyl alcohol
- (4-chlorophenyl)boronic acid
- Benzaldehyde
Chlorcyclizine Preparation Products
Chlorcyclizine Suppliers
Chlorcyclizine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Chlorcyclizine
Recent Advances in Chlorcyclizine (CAS 82-93-9) Research: Therapeutic Potential and Mechanisms of Action
Chlorcyclizine (CAS 82-93-9), a first-generation antihistamine with a piperazine structure, has recently garnered renewed interest in the chemical biology and pharmaceutical research communities. Originally developed for allergy treatment, this compound's unique pharmacological profile has led to investigations into its potential applications beyond traditional antihistaminic effects. Recent studies have explored its antiviral properties, particularly against hepatitis C virus (HCV), as well as its potential in managing nausea associated with chemotherapy and motion sickness.
A 2023 study published in Antimicrobial Agents and Chemotherapy demonstrated Chlorcyclizine's potent inhibitory effects on HCV entry and replication through multiple mechanisms. The research team identified that Chlorcyclizine interferes with viral attachment to host cells by modulating claudin-1, a tight junction protein critical for HCV entry. Furthermore, the compound showed synergistic effects when combined with direct-acting antivirals (DAAs), suggesting potential for combination therapies in HCV treatment regimens.
Structural-activity relationship (SAR) studies have provided new insights into Chlorcyclizine's molecular interactions. The piperazine moiety (82-93-9 core structure) appears crucial for both its antihistaminic and antiviral activities. Recent crystallography data published in the Journal of Medicinal Chemistry revealed unexpected binding interactions with histamine H1 receptors that may explain the compound's prolonged duration of action compared to other first-generation antihistamines.
In oncology research, Chlorcyclizine has shown promise as a chemosensitizer. A 2024 preclinical study in Molecular Cancer Therapeutics reported that Chlorcyclizine enhances the efficacy of platinum-based chemotherapy by inhibiting drug efflux transporters and modulating tumor microenvironment pH. These findings suggest potential applications in overcoming multidrug resistance (MDR) in various cancers, particularly in gastric and ovarian malignancies.
Pharmacokinetic studies have also advanced our understanding of Chlorcyclizine metabolism. Recent work published in Drug Metabolism and Disposition identified novel metabolites formed through N-dealkylation and aromatic hydroxylation pathways. Interestingly, one of these metabolites demonstrated significant anti-inflammatory activity independent of the parent compound, opening new avenues for derivative development.
From a safety perspective, ongoing research is addressing Chlorcyclizine's side effect profile, particularly its sedative effects. A 2023 clinical pharmacology study in the European Journal of Clinical Pharmacology found significant interindividual variability in Chlorcyclizine-induced sedation, correlating with genetic polymorphisms in CYP2D6 and ABCB1 genes. These findings may inform personalized dosing strategies in future therapeutic applications.
Looking forward, several pharmaceutical companies have initiated development programs for Chlorcyclizine derivatives with improved selectivity and reduced central nervous system penetration. These next-generation compounds aim to maintain the therapeutic benefits while minimizing adverse effects, potentially expanding the clinical utility of this classic molecule in modern medicine.
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